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Compound of Interest

Compound Name: 3-(Trifluoromethyl)pyridine

Cat. No.: B054556 Get Quote

Introduction

3-(Trifluoromethyl)pyridine, a fluorinated heterocyclic compound, serves as a critical building

block and intermediate in the synthesis of various active ingredients for the agrochemical and

pharmaceutical industries.[1][2][3] Its unique physicochemical properties, imparted by the

strongly electron-withdrawing trifluoromethyl group, make it a valuable synthon.[3] However,

these same properties, combined with its flammability and toxicity, necessitate a thorough

understanding of its hazards and the implementation of rigorous safety protocols. This guide is

intended for researchers, scientists, and drug development professionals, providing in-depth

technical information on the safe handling, storage, and emergency procedures for 3-
(Trifluoromethyl)pyridine to ensure a safe laboratory environment.

Chemical and Physical Properties
Understanding the physical characteristics of a substance is the first step in safe handling. The

key properties of 3-(Trifluoromethyl)pyridine are summarized below.
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Property Value Citations

CAS Number 3796-23-4 [4][5]

Molecular Formula C₆H₄F₃N [4][5]

Molecular Weight 147.10 g/mol [4][5]

Appearance Liquid [4]

Boiling Point 111 - 115 °C (231.8 - 239 °F) [4]

Density 1.276 g/mL at 25 °C

Flash Point
19 °C - 23 °C (66.2 °F - 73.4

°F) (closed cup)
[4]

Refractive Index n20/D 1.418

Water Solubility No data available [4]

Hazard Identification and Classification
3-(Trifluoromethyl)pyridine is classified as a hazardous substance. Its vapors can form

explosive mixtures with air.[4] It is crucial to be aware of its specific GHS classifications to

manage risks effectively.
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Hazard
Classification

GHS Category Hazard Statement Citations

Flammable Liquids Category 2 / 3

H225: Highly

flammable liquid and

vapor / H226:

Flammable liquid and

vapor

[4]

Acute Toxicity, Oral Category 2
H300: Fatal if

swallowed

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[4]

The signal word for this chemical is Danger.[4] The primary hazards are associated with its high

flammability and its toxicity upon ingestion, as well as its irritant properties to the skin, eyes,

and respiratory system.[6]
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Figure 1: Logical relationship of primary hazards.

Safe Handling and Storage
Adherence to strict handling and storage protocols is mandatory to minimize exposure and

prevent accidents.

Engineering Controls
Ventilation: Always handle 3-(Trifluoromethyl)pyridine in a well-ventilated area.[6][7] A

certified chemical fume hood is the required standard for preventing inhalation of vapors.[7]

[8]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower

in close proximity to the handling area.[6][9]
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Personal Protective Equipment (PPE)
Appropriate PPE is non-negotiable and must be worn at all times when handling this

substance.[8]

Protection Type Specification Citations

Eye/Face

Chemical safety goggles with

side-shields or a full-face

shield.

[4][6][10]

Hand

Chemical-resistant gloves

(e.g., nitrile, neoprene). Latex

gloves are not suitable.

[6][7][8]

Body

A lab coat or other protective

clothing to prevent skin

exposure.

[6][7][10]

Respiratory

A NIOSH-approved respirator

with appropriate cartridges

(e.g., type ABEK for organic

vapors) is necessary if work

cannot be conducted in a fume

hood.

[7][10][11]

Hygiene Practices
Wash hands thoroughly with soap and water after handling and before breaks, eating,

drinking, or smoking.[4][6][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][12][13]

Remove contaminated clothing immediately and wash it before reuse.[6][9]

Storage Requirements
Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[6]

[7][8][9]
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Keep containers tightly closed to prevent vapor release and absorption of moisture.[6][7][8]

[9]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[6]

[7][14]

The designated storage area should be suitable for flammable liquids (Storage Class 3).

Emergency Procedures
Rapid and correct response during an emergency is critical to mitigating harm.

First Aid Measures
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Exposure Route First Aid Protocol Citations

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[4][6][9]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with plenty of

water for at least 15 minutes.

Seek medical attention if

irritation develops or persists.

[4][6][8][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, making sure to lift the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4][6][8][9]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water. If

the person is conscious, have

them drink plenty of water.

Seek immediate medical

attention or call a poison

center.

[4][6][9]

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO₂), or water spray.[6][9][11][13]

Specific Hazards: The substance is highly flammable. Vapors are heavier than air and can

travel a considerable distance to a source of ignition and flash back.[13] Containers may
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explode if heated.[9][13]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen fluoride.[6]

[7]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[6][9][13] Use water spray to cool fire-exposed containers.[9]

Accidental Release Measures
Personal Precautions: Immediately evacuate the area. Remove all sources of ignition (no

smoking, flares, sparks, or flames).[4][15][16] Ensure adequate ventilation. Wear the

appropriate PPE as described in Section 3.[6][9][17]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[14]

[15]

Containment and Cleanup: Soak up the spill with an inert, non-combustible absorbent

material such as sand, vermiculite, or earth.[4][16][18] Collect the material using non-

sparking tools and place it into a suitable, labeled, and closed container for hazardous waste

disposal.[4][11][18]

Stability and Reactivity
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Parameter Description Citations

Chemical Stability

Stable under recommended

storage and handling

conditions.

[4][7]

Conditions to Avoid

Heat, flames, sparks, static

discharge, and all other

sources of ignition.

[4][7]

Incompatible Materials
Strong oxidizing agents, strong

acids.
[6][7][14]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon monoxide,

carbon dioxide, nitrogen

oxides (NOx), and hydrogen

fluoride gas.

[6][7]

Hazardous Polymerization Will not occur. [4]

Experimental Protocol for Safe Laboratory Handling
While specific experimental syntheses or applications are beyond the scope of this safety

guide, a standardized protocol for the safe laboratory handling of 3-(Trifluoromethyl)pyridine
is essential. The following workflow outlines the critical steps for any procedure involving this

chemical.
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1. Preparation Phase

2. Execution Phase

3. Post-Execution Phase

Conduct Risk Assessment
(Review SDS)

Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

Prepare & Verify Fume Hood
(Check Airflow)

Ground Equipment
(Prevent Static Discharge)

Transfer Chemical
(Use Non-Sparking Tools)

Keep Container Tightly Closed
When Not in Use

Decontaminate Work Area
& Equipment
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Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Figure 2: Standard workflow for handling hazardous liquids.
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Methodology
Risk Assessment: Before any work begins, conduct a thorough risk assessment. Review this

safety data sheet and any other relevant literature. Identify the specific hazards associated

with the planned experiment.

Preparation and PPE:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.[7]

[8]

Assemble all necessary equipment, including non-sparking tools and apparatus that can

be properly grounded to prevent static discharge.[4][10][12]

Don the required PPE: chemical safety goggles, a properly fitted lab coat, and chemical-

resistant gloves.[18]

Chemical Handling:

Perform all manipulations of 3-(Trifluoromethyl)pyridine inside the chemical fume hood.

[7][8]

Ground and bond containers and receiving equipment during transfers to dissipate static

electricity.[4][10][12]

Dispense the liquid carefully to avoid splashes. Keep the container tightly sealed when not

in immediate use.[8]

Post-Handling and Decontamination:

After the procedure is complete, decontaminate all equipment and the work surface within

the fume hood.

Wipe down the exterior of the primary container before returning it to storage.

Waste Disposal:
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Collect all waste, including contaminated consumables (e.g., pipette tips, absorbent pads),

in a designated and clearly labeled hazardous waste container.[18]

Do not mix this waste with incompatible chemicals.[18] Store the waste container in a

designated satellite accumulation area for proper disposal according to institutional and

regulatory guidelines.[18]

Doffing PPE and Hygiene:

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water immediately after removing gloves.[4][11]

Conclusion
3-(Trifluoromethyl)pyridine is an indispensable reagent in modern chemical synthesis but

poses significant flammable, toxic, and irritant hazards. Professionals in research and drug

development can mitigate these risks effectively by maintaining a comprehensive

understanding of its properties and by rigorously applying the safety protocols outlined in this

guide. A steadfast commitment to engineering controls, proper use of personal protective

equipment, and adherence to safe work practices are paramount to ensuring personal and

environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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